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Compound of Interest

Compound Name: 6-Bromoquinoline-3-carbonitrile

Cat. No.: B1510073

Technical Guide: 6-Bromoquinoline-3-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Bromoquinoline-3-carbonitrile is a halogenated quinoline derivative. The quinoline scaffold
is a prominent heterocyclic structure found in numerous natural products and synthetic
compounds with a wide range of biological activities, including anticancer, antimicrobial, and
anti-inflammatory properties. The presence of a bromine atom at the 6-position and a nitrile
group at the 3-position suggests unique electronic properties that may impart specific biological
activities, making it a compound of interest for further investigation in medicinal chemistry and
drug discovery.

This technical guide provides a summary of the available physical properties of 6-
Bromogquinoline-3-carbonitrile and outlines general experimental protocols for the
determination of key physical characteristics.

Core Physical Properties

Limited experimental data for the physical properties of 6-Bromoquinoline-3-carbonitrile is
available in public literature. The following table summarizes the known computed and basic
supplier-provided information.
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Property Value Source
Molecular Formula C10H5BrN2 CymitQuimica
Molecular Weight 233.07 g/mol CymitQuimica
Appearance Not Reported

Melting Point Not Reported

Boiling Point Not Reported

Solubility Not Reported

Experimental Protocols

Detailed experimental procedures for the determination of the physical properties of 6-
Bromogquinoline-3-carbonitrile are not available in the reviewed literature. Therefore, this
section provides standardized, general-purpose protocols for determining the melting point,
boiling point, and solubility of a novel crystalline organic compound.

Melting Point Determination

The melting point of a crystalline solid can be determined using a capillary melting point
apparatus.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
Procedure:

o Ensure the 6-Bromoquinoline-3-carbonitrile sample is finely powdered. If necessary,
gently grind a small amount in a clean, dry mortar and pestle.
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Pack the dry capillary tube with the powdered sample to a height of 2-3 mm by tapping the
open end into the powder and then tapping the sealed end on a hard surface to compact the
sample.

Place the packed capillary tube into the heating block of the melting point apparatus.

Set the apparatus to heat at a rapid rate (e.g., 10-20 °C/min) to get an approximate melting
range.

Allow the apparatus to cool.

Prepare a new sample and heat rapidly to about 20 °C below the approximate melting point
observed in the first trial.

Reduce the heating rate to 1-2 °C/min.

Record the temperature at which the first liquid appears (onset of melting) and the
temperature at which the last solid crystal melts (completion of melting). This range is the
melting point of the sample.

Boiling Point Determination (Micro Method)

For small sample quantities, the boiling point can be determined using a micro-boiling point

method.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating bath (oil or sand)

Clamp and stand

Procedure:
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e Add a small amount (approximately 0.5 mL) of the liquid 6-Bromoquinoline-3-carbonitrile
to the small test tube.

e Place the capillary tube, open end down, into the test tube.

o Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

e Suspend the assembly in a heating bath.

o Heat the bath gently and observe the capillary tube. A stream of bubbles will emerge from
the open end of the capillary as the air inside expands.

o Continue heating until a rapid and continuous stream of bubbles is observed.
» Remove the heat source and allow the bath to cool slowly.

e The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.

Solubility Determination

A gualitative assessment of solubility in various solvents is crucial for understanding the
compound's polarity and potential for formulation.

Apparatus:

e Small test tubes

« Vortex mixer (optional)
e Spatula or micropipette

o Arange of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, dimethyl
sulfoxide)

Procedure:
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e Place a small, accurately weighed amount of 6-Bromoquinoline-3-carbonitrile (e.g., 1-5
mg) into a series of clean, dry test tubes.

e To each tube, add a measured volume (e.g., 0.5 mL) of a different solvent.

o Agitate the tubes, for example, by vortexing or vigorous shaking, for a set period (e.g., 1-2
minutes).

 Visually inspect each tube for the presence of undissolved solid.

o Classify the solubility as:
o Soluble: No visible solid particles.
o Partially soluble: Some solid has dissolved, but undissolved particles remain.
o Insoluble: No apparent dissolution of the solid.

o For quantitative analysis, a saturated solution can be prepared, filtered, and the
concentration of the dissolved compound determined by a suitable analytical method (e.g.,
UV-Vis spectroscopy or HPLC).

Logical Workflow for Compound Characterization

The following diagram illustrates a general workflow for the synthesis and characterization of a
novel chemical entity like 6-Bromoquinoline-3-carbonitrile.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/product/b1510073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1510073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis and Purification

Chemical Synthesis

Y

Purification
(e.g., Recrystallization, Chromatography)

///v\\

Mass Spectrometry IR Spectroscopy Elemental Analysis Melting Point Boiling Point Solubility

NMR Spectroscopy
(H, 3C)

BioIogicaIvaaIuation

Biological Screening
(e.g., Enzyme Assays, Cell-based Assays)

A4

Lead Optimization

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of a new chemical compound.

Conclusion

While 6-Bromoquinoline-3-carbonitrile presents an interesting scaffold for further research in
drug discovery, a comprehensive understanding of its physical and biological properties is
currently limited by the lack of published experimental data. The general protocols provided in
this guide offer a starting point for researchers to characterize this and other novel quinoline
derivatives. Further studies are warranted to elucidate the physicochemical properties and
explore the potential therapeutic applications of 6-Bromoquinoline-3-carbonitrile.

« To cite this document: BenchChem. [6-Bromoquinoline-3-carbonitrile physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1510073#6-bromoquinoline-3-carbonitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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